Cas no 1261483-50-4 (2-Cyano-3-(difluoromethoxy)toluene)

• Product Name: 2-Cyano-3-(difluoromethoxy)toluene
• CAS No: 1261483-50-4
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 4989217
• PubChem ID: 118269418
• Update Time: 2025-06-20

2-Cyano-3-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethoxy)toluene

• Inchi： 1S/C9H7F2NO/c1-6-3-2-4-8(7(6)5-12)13-9(10)11/h2-4,9H,1H3
• InChI Key： JWFCLZYHLQKVFM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1C#N)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Additional information on 2-Cyano-3-(difluoromethoxy)toluene

Introduction to 2-Cyano-3-(difluoromethoxy)toluene (CAS No: 1261483-50-4)

2-Cyano-3-(difluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No) 1261483-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic heterocycles, featuring a benzene ring substituted with a cyano group at the 2-position and a difluoromethoxy group at the 3-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in drug discovery and material science.

The cyano functional group, attached to the aromatic ring, introduces a polar nature to the molecule, enhancing its reactivity in nucleophilic addition reactions. This feature is particularly useful in constructing more complex molecular architectures during drug synthesis. On the other hand, the difluoromethoxy group, a fluorinated ether moiety, contributes to the compound's lipophilicity while also influencing its metabolic stability. Fluoro-substituted compounds are widely recognized for their improved pharmacokinetic profiles, including enhanced bioavailability and resistance to enzymatic degradation. The combination of these two substituents in 2-Cyano-3-(difluoromethoxy)toluene makes it an intriguing building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic compounds with cyano and fluoroalkoxy substituents. Studies have demonstrated that such structural motifs can exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 2-Cyano-3-(difluoromethoxy)toluene have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways relevant to diseases such as cancer and neurodegeneration. The electron-withdrawing nature of the cyano group and the electron-donating effect of the difluoromethoxy group create a balance that can influence both the electronic properties and the steric environment of the molecule, making it a versatile scaffold for medicinal chemists.

The synthesis of 2-Cyano-3-(difluoromethoxy)toluene typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the selective functionalization of toluene derivatives using fluorination and cyanation reactions. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have also been employed to achieve high yields and purity. The availability of efficient synthetic methodologies has facilitated further exploration of this compound's derivatives, allowing researchers to fine-tune its properties for specific applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 2-Cyano-3-(difluoromethoxy)toluene and its analogs. Molecular modeling studies have helped identify key interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches complement experimental investigations by allowing rapid screening of large libraries of compounds virtualized before costly wet-lab synthesis. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The agrochemical industry has also shown interest in 2-Cyano-3-(difluoromethoxy)toluene due to its potential as an intermediate in the synthesis of novel pesticides. Fluoro-substituted compounds often exhibit improved environmental stability and efficacy against pests, making them attractive candidates for crop protection applications. Research is ongoing to explore how modifications to this core structure can lead to more effective agrochemicals while minimizing ecological impact.

In conclusion,2-Cyano-3-(difluoromethoxy)toluene (CAS No: 1261483-50-4) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—combining a cyano group with a difluoromethoxy moiety—endow it with distinct chemical properties that make it valuable for synthetic chemistry and drug development. As research continues to uncover new methodologies for its synthesis and applications, this compound is poised to play an increasingly significant role in advancing scientific innovation.